Cas no 39516-07-9 ((2R)-4-(4-chlorophenyl)butan-2-ol)

(2R)-4-(4-Chlorophenyl)butan-2-ol is a chiral secondary alcohol featuring a 4-chlorophenyl substituent, which confers unique steric and electronic properties. Its well-defined stereochemistry at the C2 position makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and fine chemicals requiring enantioselective control. The chlorophenyl group enhances lipophilicity, improving solubility in organic matrices, while the hydroxyl group provides a reactive site for further derivatization. This compound is particularly useful in the synthesis of bioactive molecules, where its structural rigidity and functional group compatibility enable precise molecular design. High purity and consistent stereochemical integrity ensure reliability in research and industrial applications.
(2R)-4-(4-chlorophenyl)butan-2-ol structure
39516-07-9 structure
Product Name:(2R)-4-(4-chlorophenyl)butan-2-ol
CAS No:39516-07-9
MF:C10H13ClO
MW:184.662622213364
MDL:MFCD29981719
CID:4648837
PubChem ID:93965008
Update Time:2025-05-28

(2R)-4-(4-chlorophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

    • (R)-4-(4-Chlorophenyl)butan-2-ol
    • (2R)-4-(4-chlorophenyl)butan-2-ol
    • MDL： MFCD29981719
    • Inchi： 1S/C10H13ClO/c1-8(12)2-3-9-4-6-10(11)7-5-9/h4-8,12H,2-3H2,1H3/t8-/m1/s1
    • InChI Key： NMHKGZZVRRFXJO-MRVPVSSYSA-N
    • SMILES： ClC1C=CC(=CC=1)CC[C@@H](C)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 119
  • XLogP3: 2.9
  • Topological Polar Surface Area: 20.2

(2R)-4-(4-chlorophenyl)butan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1982273-0.05g
(2R)-4-(4-chlorophenyl)butan-2-ol
 39516-07-9
0.05g
 $468.0 2023-09-16
Enamine
EN300-1982273-0.1g
(2R)-4-(4-chlorophenyl)butan-2-ol
 39516-07-9
0.1g
 $490.0 2023-09-16
Enamine
EN300-1982273-0.25g
(2R)-4-(4-chlorophenyl)butan-2-ol
 39516-07-9
0.25g
 $513.0 2023-09-16
Enamine
EN300-1982273-0.5g
(2R)-4-(4-chlorophenyl)butan-2-ol
 39516-07-9
0.5g
 $535.0 2023-09-16
Enamine
EN300-1982273-1.0g
(2R)-4-(4-chlorophenyl)butan-2-ol
 39516-07-9
1g
 $1543.0 2023-06-04
Enamine
EN300-1982273-2.5g
(2R)-4-(4-chlorophenyl)butan-2-ol
 39516-07-9
2.5g
 $1089.0 2023-09-16
Enamine
EN300-1982273-5.0g
(2R)-4-(4-chlorophenyl)butan-2-ol
 39516-07-9
5g
 $4475.0 2023-06-04
Enamine
EN300-1982273-10.0g
(2R)-4-(4-chlorophenyl)butan-2-ol
 39516-07-9
10g
 $6635.0 2023-06-04
Enamine
EN300-1982273-1g
(2R)-4-(4-chlorophenyl)butan-2-ol
 39516-07-9
1g
 $557.0 2023-09-16
Enamine
EN300-1982273-5g
(2R)-4-(4-chlorophenyl)butan-2-ol
 39516-07-9
5g
 $1614.0 2023-09-16

(2R)-4-(4-chlorophenyl)butan-2-ol Related Literature

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